Cas no 15507-27-4 (1H-Benzimidazole,2,2'-azobis- (9CI))
15507-27-4 structure
Product Name:1H-Benzimidazole,2,2'-azobis- (9CI)
CAS No:15507-27-4
MF:C14H10N6
MW:262.269401073456
CID:234469
PubChem ID:135443546
Update Time:2025-04-19
1H-Benzimidazole,2,2'-azobis- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzimidazole,2,2'-azobis- (9CI)
- N-(benzimidazol-2-ylideneamino)-1H-benzimidazol-2-amine
- 1H,1'H-2,2'-diazenediyl-bis-benzoimidazole
- 2,2'-Azobenzimidazol
- 2,2'-Azo-benzimidazol
- 2,2'-azobenzimidazole
- AC1NTLA9
- NSC166808
- SureCN1719210
- 15507-27-4
- SCHEMBL11660012
- 2,2'-Azobis-1H-benzimidazole
- DTXSID50419360
- NSC-166808
-
- Inchi: 1S/C14H10N6/c1-2-6-10-9(5-1)15-13(16-10)19-20-14-17-11-7-3-4-8-12(11)18-14/h1-8H,(H,15,16)(H,17,18)/b20-19+
- InChI Key: DCMBKEMPUHATNN-FMQUCBEESA-N
- SMILES: N1C(/N=N/C2=NC3C=CC=CC=3N2)=NC2C=CC=CC1=2
Computed Properties
- Exact Mass: 261.08907
- Monoisotopic Mass: 262.096694
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 526
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 77.8
- XLogP3: 3.5
Experimental Properties
- Density: 1.52
- Boiling Point: 579.3°Cat760mmHg
- Flash Point: 304.2°C
- Refractive Index: 1.823
- PSA: 75.95
- LogP: 3.85460
1H-Benzimidazole,2,2'-azobis- (9CI) Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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